![molecular formula C17H17N3O2S B267693 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide](/img/structure/B267693.png)
2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide
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Overview
Description
2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide is a chemical compound with potential applications in scientific research. It is a benzimidazole derivative that has been synthesized through a multistep process involving several chemical reactions. This compound has been studied for its mechanism of action, biochemical and physiological effects, as well as its potential advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells. It may also inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It may also inhibit the growth of bacteria and fungi by disrupting their cell membranes. Additionally, this compound has been shown to have fluorescent properties, which may make it useful as a probe for detecting metal ions.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide in lab experiments include its potential anticancer activity, ability to inhibit the growth of bacteria and fungi, and fluorescent properties. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
For research on 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide include further studies on its potential anticancer activity, as well as its ability to inhibit the growth of bacteria and fungi. Additionally, research could focus on its fluorescent properties and potential use as a probe for detecting metal ions. Further studies are also needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide involves several chemical reactions. The starting material for the synthesis is 6-methoxy-1H-benzimidazole-2-thiol, which is reacted with 2-bromoacetophenone in the presence of a base to form 2-(6-methoxy-1H-benzimidazol-2-yl)acetophenone. This intermediate is then reacted with 2-methylphenylamine in the presence of a reducing agent to form the final product, this compound.
Scientific Research Applications
2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide has potential applications in scientific research. It has been studied for its potential anticancer activity, as well as its ability to inhibit the growth of bacteria and fungi. This compound has also been studied for its potential use as a fluorescent probe for detecting metal ions.
properties
Molecular Formula |
C17H17N3O2S |
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Molecular Weight |
327.4 g/mol |
IUPAC Name |
2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide |
InChI |
InChI=1S/C17H17N3O2S/c1-11-5-3-4-6-13(11)18-16(21)10-23-17-19-14-8-7-12(22-2)9-15(14)20-17/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20) |
InChI Key |
JKUVLBAAAGXCKF-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC3=C(N2)C=C(C=C3)OC |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC3=C(N2)C=C(C=C3)OC |
Origin of Product |
United States |
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